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Compound of Interest

Compound Name:
Tert-butyl 4-

(aminomethyl)benzoate

Cat. No.: B172258 Get Quote

An In-depth Technical Guide to the Chemical Properties of Tert-butyl 4-
(aminomethyl)benzoate

Introduction
Tert-butyl 4-(aminomethyl)benzoate is a bifunctional organic compound utilized primarily as a

building block and intermediate in organic synthesis.[1] Its structure, which incorporates a tert-

butyl ester and a primary amine group, makes it a valuable reagent in the development of

pharmaceuticals, particularly for drugs targeting the central nervous system.[1] The tert-butyl

group often serves as a protecting group during multi-step syntheses of peptides and other

bioactive molecules.[1] Furthermore, its applications extend to materials science, where it can

be integrated into polymers to modify their properties.[1] This document provides a

comprehensive overview of its chemical properties, spectroscopic data, synthesis, and safety

information.

Chemical and Physical Properties
The fundamental physical and chemical properties of tert-butyl 4-(aminomethyl)benzoate are

summarized below.
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Property Value Reference

CAS Number 107045-28-3 [1][2][3][4][5]

Molecular Formula C₁₂H₁₇NO₂ [1][3][4][5][6][7]

Molecular Weight 207.27 g/mol [2][3][4][5][6][7]

Appearance
Light Yellow Crystal / Solid-

Liquid Mixture
[1][2]

Boiling Point 311.8 ± 25.0 °C at 760 mmHg [2]

Density 1.052 ± 0.06 g/cm³ [2]

Purity 97% - 98% [1][2]

Storage Conditions
2-8°C, protect from light,

sealed in dry
[1][2][8]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural confirmation of tert-butyl 4-
(aminomethyl)benzoate.

Spectroscopic Data Conformance Reference

¹³C NMR Conforms to Structure [1][6]

Infrared (IR) Spectrum Conforms to Structure [1][6]

Mass Spectrometry (MS) Conforms to Structure [6]

Note: While sources confirm that spectral data are available and conform to the expected

structure, specific peak data is not detailed in the provided search results. Researchers should

refer to spectral databases for detailed information.[6]

Experimental Protocols
Synthesis
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A common method for the synthesis of tert-butyl 4-(aminomethyl)benzoate involves the

reduction of a precursor. One documented synthesis reports a yield of 93.4% via hydrogenation

using a palladium on activated charcoal catalyst in a methanol solvent.[3]

Synthesis Workflow for Tert-butyl 4-(aminomethyl)benzoate

Precursor
(e.g., tert-butyl 4-(azidomethyl)benzoate)

Hydrogenation
(Reduction)Hydrogen (H₂)

Pd/C Catalyst
Methanol (Solvent)

Crude Tert-butyl
4-(aminomethyl)benzoate

Yield: 93.4% Purification
(e.g., Column Chromatography) Purified Product

Click to download full resolution via product page

A high-level overview of the synthesis and purification process.

Methodology: Synthesis and Purification
Reaction Setup: The appropriate precursor is dissolved in methanol.

Catalyst Addition: Palladium on activated charcoal is added to the solution.

Hydrogenation: The mixture is subjected to a hydrogen atmosphere under appropriate

pressure and temperature until the reaction is complete (monitored by techniques like TLC or

GC).

Filtration: The reaction mixture is filtered to remove the palladium catalyst.

Solvent Removal: The methanol is removed under reduced pressure.

Purification: The resulting crude product is purified, typically using column chromatography,

to yield the final high-purity tert-butyl 4-(aminomethyl)benzoate.
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Tert-butyl 4-(aminomethyl)benzoate serves as a key intermediate in the synthesis of more

complex molecules. The primary amine provides a reactive site for amide bond formation, while

the tert-butyl ester protects the carboxylic acid, preventing it from participating in unwanted side

reactions. This dual functionality is leveraged in pharmaceutical research to build novel

molecular scaffolds.[1] It is a reactant in the preparation of benzimidazoles, which have

applications as protein kinase inhibitors.[9]

Role as a Synthetic Intermediate
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Application pathways of the title compound in synthesis.
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Safety and Handling
Proper handling of tert-butyl 4-(aminomethyl)benzoate is essential in a laboratory setting. It

is classified as harmful and an irritant.

Safety Information Details Reference

Signal Word Warning [2]

Pictogram GHS07 (Harmful/Irritant) [2]

Hazard Statements

H302: Harmful if swallowed.

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[2]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay. P280: Wear protective

gloves/eye protection/face

protection. P301+P312: IF

SWALLOWED: Call a POISON

CENTER or doctor/physician if

you feel unwell. P302+P352:

IF ON SKIN: Wash with plenty

of soap and water.

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[2]

Standard laboratory safety protocols, including the use of personal protective equipment (PPE)

such as gloves and safety glasses, should be strictly followed.[10][11] Work should be

conducted in a well-ventilated area or under a chemical fume hood.[11]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b172258?utm_src=pdf-custom-synthesis
https://www.myskinrecipes.com/shop/en/benzoic-acid-derivatives/46537--tert-butyl-4-aminomethylbenzoate.html
https://www.sigmaaldrich.com/TW/zh/product/chemscenellcpreferredpartner/ciah987ed527?context=bbe
https://www.chemicalbook.com/synthesis/tert-butyl-4-aminomethyl-benzoate.htm
https://www.achemblock.com/p42759-4-aminomethyl-benzoic-acid-tert-butyl-ester.html
https://www.achemblock.com/p42759-4-aminomethyl-benzoic-acid-tert-butyl-ester.html
https://m.chemicalbook.com/ProdSupplierGNCB32637689_EN.htm
https://m.chemicalbook.com/ProdSupplierGNCB32637689_EN.htm
https://spectrabase.com/compound/5LPFwVwErra
https://www.echemi.com/produce/pr23112451560-tert-butyl-4-aminomethylbenzoate.html
https://www.3wpharm.com/product/26503.html
https://www.3wpharm.com/product/26503.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB32637689.htm
https://www.sigmaaldrich.com/TW/zh/sds/aldrich/293296
https://www.fishersci.com/store/msds?partNumber=AAH54690&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b172258#tert-butyl-4-aminomethyl-benzoate-chemical-properties
https://www.benchchem.com/product/b172258#tert-butyl-4-aminomethyl-benzoate-chemical-properties
https://www.benchchem.com/product/b172258#tert-butyl-4-aminomethyl-benzoate-chemical-properties
https://www.benchchem.com/product/b172258#tert-butyl-4-aminomethyl-benzoate-chemical-properties
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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